Cas no 2172586-83-1 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• CAS No: 2172586-83-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5766647
• PubChem ID: 165876497
• Update Time: 2025-05-28

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172586-83-1
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]oxolane-3-carboxylic acid
• EN300-1510616
• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(11-12-25(30)29(2)24-16-34-14-23(24)26(31)32)13-28-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： JNTWYYGYIOTTNQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS: 2172586-83-1)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS: 2172586-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane ring structure makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide modifications has been particularly noteworthy, with applications in the development of novel therapeutics targeting protein-protein interactions.

One of the key findings in the latest research is the compound's role in facilitating the synthesis of complex peptide derivatives. Its unique structure allows for selective deprotection and coupling reactions, which are critical for the construction of peptide-based drugs. Additionally, studies have explored its potential as a scaffold for the development of protease inhibitors, leveraging its oxolane ring to mimic natural substrates and enhance binding affinity.

Further investigations have also highlighted the compound's utility in bioconjugation strategies. By functionalizing the carboxylic acid moiety, researchers have successfully attached various biomolecules, enabling the creation of targeted drug delivery systems. This approach has shown promise in improving the pharmacokinetic properties of therapeutic agents, particularly in oncology and infectious disease treatments.

In conclusion, the ongoing research on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS: 2172586-83-1) underscores its significance as a multifunctional tool in chemical biology and drug discovery. Its applications span from peptide synthesis to bioconjugation, offering new avenues for the development of innovative therapeutics. Future studies are expected to delve deeper into its mechanistic insights and expand its utility in diverse biomedical applications.